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Compound of Interest

Compound Name: H-VAL-ASP-OH

Cat. No.: B3114915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

dipeptide H-VAL-ASP-OH (Valylaspartic acid). The following procedural guidance is designed

to ensure the safe handling, storage, and disposal of this compound in a laboratory setting.

Hazard Assessment and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for H-VAL-ASP-OH is not readily available, a risk

assessment based on its constituent amino acids (L-Valine and L-Aspartic Acid) and general

peptide characteristics indicates that it should be handled with care. Peptides are generally

considered low-hazard, but inhalation of the lyophilized powder or direct contact with the skin

and eyes should be avoided.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Hand Protection Nitrile gloves
Prevents skin contact with the

peptide.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne powder.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection N95 or P1 respirator filter

Recommended when handling

the lyophilized powder to

prevent inhalation.

Operational Plan: From Receipt to Use
A systematic approach to handling H-VAL-ASP-OH is crucial for both safety and maintaining

the integrity of the compound.

2.1. Receiving and Storage

Upon receipt, visually inspect the container for any damage. The lyophilized peptide should be

stored under the following conditions to ensure stability:

Parameter Value

Storage Temperature ≤ -15°C

Storage Conditions
Keep container tightly sealed in a dry, dark

place.

2.2. Reconstitution Protocol

Equilibration: Before opening, allow the vial to warm to room temperature in a desiccator to

prevent condensation, which can degrade the peptide.

Solvent Selection: The choice of solvent will depend on the experimental requirements. For

many peptides, sterile, distilled water or a suitable buffer is appropriate.
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Reconstitution: Add the desired volume of solvent to the vial.

Dissolution: Gently swirl or vortex the vial to ensure the peptide is fully dissolved. Avoid

vigorous shaking, as this can cause aggregation.[1]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is recommended to

aliquot the reconstituted peptide into single-use volumes.[1]

Disposal Plan
Proper disposal of H-VAL-ASP-OH and any contaminated materials is critical to prevent

environmental contamination and ensure a safe laboratory environment.[1]

3.1. Waste Segregation

Solid Waste: All materials that have come into contact with H-VAL-ASP-OH, such as pipette

tips, gloves, and empty vials, must be collected in a designated and clearly labeled

hazardous waste container.[1]

Liquid Waste: Unused or expired solutions of H-VAL-ASP-OH should be collected as

chemical waste. Do not dispose of peptide solutions down the drain.[1]

3.2. Decontamination

For decontaminating surfaces and equipment, the following procedure is recommended:

Clean surfaces with an enzymatic detergent to break down the peptide.

Follow with a solution of sodium hypochlorite (bleach) at a concentration of approximately

6%.

Rinse thoroughly with water.
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Decontamination Agent Concentration Application

Enzymatic Detergent 1% (m/v)
Initial cleaning of labware and

surfaces.

Sodium Hypochlorite 6% Subsequent decontamination.

3.3. Final Disposal

All segregated waste containing H-VAL-ASP-OH should be disposed of through your

institution's certified hazardous waste management service, which will typically involve

incineration.

Experimental Workflow Diagram
The following diagram illustrates the key stages in the safe handling of H-VAL-ASP-OH.
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Caption: Workflow for the safe handling of H-VAL-ASP-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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